3-(4-Methoxyphenyl)-3-phenylpropan-1-amine

• IUPAC Name: 3-(4-methoxyphenyl)-3-phenylpropan-1-amine
• InChI: InChI=1S/C16H19NO/c1-18-15-9-7-14(8-10-15)16(11-12-17)13-5-3-2-4-6-13/h2-10,16H,11-12,17H2,1H3
• InChI Key: BOXAQKOVJLKRPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CCN)C2=CC=CC=C2
• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to “3-(4-Methoxyphenyl)-3-phenylpropan-1-amine” has been reported in the literature. For example, a new hybrid compound of chalcone-salicylate has been synthesized using a linker mode approach. Another study reported the synthesis of a variety of novel 3-(4-methoxyphenyl)-2-substitutedamino-quinazolin-4(3H)-ones.

Molecular Structure Analysis

The molecular structure of compounds similar to “3-(4-Methoxyphenyl)-3-phenylpropan-1-amine” has been analyzed in several studies. For instance, the structure of a new hybrid compound of chalcone-salicylate was established by spectroscopic analysis including UV-Vis, FT-IR, HRMS, 1D, and 2D NMR.

Chemical Reactions Analysis

The chemical reactions involving compounds similar to “3-(4-Methoxyphenyl)-3-phenylpropan-1-amine” have been studied. For example, several laboratory methods for the synthesis of phenols involve reactions with similar compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of compounds similar to “3-(4-Methoxyphenyl)-3-phenylpropan-1-amine” have been analyzed. For example, the optimized geometrical parameters, energies for the highest occupied molecular orbital and the lowest unoccupied molecular orbitals, chemical reactivity descriptors, nonlinear optical properties, Mulliken population analysis, molecular electrostatic potential map, thermodynamic properties and UV–Vis spectral analysis of isomers of the N- (4-methoxyphenyl) piperazine molecule were predicted using the density functional theory (DFT) and TD-DFT/B3LYP/6-311++G (d,p) methods.

Mechanism of Action

The mechanism of action of compounds similar to “3-(4-Methoxyphenyl)-3-phenylpropan-1-amine” has been investigated. For instance, 4-Methoxyamphetamine, a similar compound, acts as a potent and selective serotonin releasing agent.

Safety and Hazards

The safety and hazards associated with compounds similar to “3-(4-Methoxyphenyl)-3-phenylpropan-1-amine” have been reported. For example, 4-Methoxyamphetamine is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

The future directions for research on compounds similar to “3-(4-Methoxyphenyl)-3-phenylpropan-1-amine” could involve further investigation of their synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, safety and hazards. For instance, a new hybrid compound of chalcone-salicylate has been synthesized and its potency against breast cancer has been explored through molecular docking and MD simulation.